Cas no 2060035-90-5 (1-(3,4-dichlorophenyl)-3-(2-methylpropanoyl)piperidin-2-one)

• Product Name: 1-(3,4-dichlorophenyl)-3-(2-methylpropanoyl)piperidin-2-one
• CAS No: 2060035-90-5
• MF: C₁₅H₁₇Cl₂NO₂
• MW: 314.206982374191
• MDL: MFCD30487602
• CID: 5212510
• PubChem ID: 137702496
• Update Time: 2025-10-29

1-(3,4-dichlorophenyl)-3-(2-methylpropanoyl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone, 1-(3,4-dichlorophenyl)-3-(2-methyl-1-oxopropyl)-
• 1-(3,4-dichlorophenyl)-3-(2-methylpropanoyl)piperidin-2-one

• MDL： MFCD30487602
• Inchi： 1S/C15H17Cl2NO2/c1-9(2)14(19)11-4-3-7-18(15(11)20)10-5-6-12(16)13(17)8-10/h5-6,8-9,11H,3-4,7H2,1-2H3
• InChI Key： VEBJMBLKHNUSJR-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C(Cl)=C2)CCCC(C(=O)C(C)C)C1=O

Additional information on 1-(3,4-dichlorophenyl)-3-(2-methylpropanoyl)piperidin-2-one

Introduction to 1-(3,4-dichlorophenyl)-3-(2-methylpropanoyl)piperidin-2-one (CAS No. 2060035-90-5)

The compound 1-(3,4-dichlorophenyl)-3-(2-methylpropanoyl)piperidin-2-one, identified by its CAS number 2060035-90-5, represents a significant advancement in the field of pharmaceutical chemistry. This piperidine derivative has garnered considerable attention due to its unique structural features and promising biological activities. The molecular framework, characterized by a dichlorophenyl group and an isobutyroyl side chain, positions it as a versatile scaffold for further medicinal chemistry exploration.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. The 3,4-dichlorophenyl moiety is particularly noteworthy, as it introduces electron-withdrawing effects that can modulate the reactivity and binding affinity of the molecule. This feature has been exploited in various drug design strategies to enhance target specificity and efficacy. Additionally, the 2-methylpropanoyl substituent contributes to the compound's lipophilicity, which is often a critical factor in drug absorption and distribution.

In the realm of drug discovery, 1-(3,4-dichlorophenyl)-3-(2-methylpropanoyl)piperidin-2-one has been investigated for its potential role in addressing neurological and inflammatory disorders. Preliminary in vitro studies suggest that this compound exhibits inhibitory activity against certain enzymes and receptors implicated in these conditions. The dichlorophenyl group, in particular, has been shown to interact with specific binding pockets of target proteins, leading to potent pharmacological effects. This interaction profile makes it an attractive candidate for further optimization.

The synthesis of 1-(3,4-dichlorophenyl)-3-(2-methylpropanoyl)piperidin-2-one involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for subsequent biological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been instrumental in constructing the desired molecular architecture efficiently.

From a computational chemistry perspective, molecular modeling studies have provided valuable insights into the binding mode of 1-(3,4-dichlorophenyl)-3-(2-methylpropanoyl)piperidin-2-one with its intended targets. These simulations have helped rationalize its observed biological activity and guide the design of analogs with enhanced properties. The integration of experimental data with computational predictions has become increasingly important in modern drug discovery, enabling more informed decision-making at each stage of development.

The pharmacokinetic properties of this compound are also under active investigation. Studies have focused on assessing its metabolic stability, solubility, and distribution patterns within biological systems. These parameters are crucial for determining the compound's suitability for further clinical development. By optimizing these properties, researchers aim to improve the overall therapeutic index of 1-(3,4-dichlorophenyl)-3-(2-methylpropanoyl)piperidin-2-one, making it a more viable candidate for treating human diseases.

Moreover, the environmental impact of synthesizing and handling this compound has been considered in recent research efforts. Sustainable practices have been adopted to minimize waste generation and reduce energy consumption during production. These initiatives align with broader trends in pharmaceutical manufacturing aimed at promoting green chemistry principles and ensuring long-term environmental responsibility.

Future directions for research on 1-(3,4-dichlorophenyl)-3-(2-methylpropanoyl)piperidin-2-one include exploring its potential in combination therapies and evaluating its safety profile through preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area. The compound's unique structural features offer a rich foundation for innovation, potentially leading to breakthroughs in treating challenging medical conditions.